Cas no 87838-54-8 (Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 87838-54-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD18837668
• CID: 5458471
• PubChem ID: 13111408
• Update Time: 2025-06-14

Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
• ethyl 1,2,3triazolo1,5-apyridine-3-carboxylate
• 87838-54-8
• EN300-8595091
• F84625
• Z1222423675
• 3-ethoxycarbonyltriazolo(1,5-a)pyridine
• ethyl triazolo[1,5-a]pyridine-3-carboxylate
• Ethyl[1,2,3]triazolo[1,5-a]pyridine-3-carboxylate

• MDL： MFCD18837668
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)8-7-5-3-4-6-12(7)11-10-8/h3-6H,2H2,1H3
• InChI Key： VRLIDWIOFRTKSK-UHFFFAOYSA-N
• SMILES： C(C1N=NN2C=CC=CC=12)(=O)OCC

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Additional information on Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate

Recent Advances in the Application of Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate (CAS: 87838-54-8) in Chemical Biology and Pharmaceutical Research

Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate (CAS: 87838-54-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its triazolopyridine core, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of this molecule, including its ability to participate in hydrogen bonding and π-π stacking interactions, make it an attractive scaffold for medicinal chemistry.

One of the most notable advancements in the application of Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate is its role in the design of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of triazolopyridine-based compounds, including Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate derivatives, which showed promising anti-proliferative effects against cancer cell lines. The study utilized molecular docking and kinetic assays to elucidate the binding modes and inhibitory mechanisms of these compounds.

In addition to its applications in kinase inhibition, Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate has also been explored for its antimicrobial properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial activity of triazolopyridine derivatives against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited significant activity against methicillin-resistant Staphylococcus aureus (MRSA), a major pathogen responsible for hospital-acquired infections. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another emerging area of research involves the use of Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate in the development of anti-inflammatory agents. A 2023 study in the European Journal of Medicinal Chemistry highlighted the compound's potential to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. The researchers synthesized a library of triazolopyridine derivatives and evaluated their effects on lipopolysaccharide (LPS)-induced inflammation in macrophages. Several derivatives, including those derived from Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate, demonstrated significant reductions in the levels of TNF-α and IL-6, suggesting their potential as novel anti-inflammatory therapeutics.

The synthetic versatility of Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate has also been a focal point of recent research. A 2023 review in Advanced Synthesis & Catalysis summarized various synthetic routes for the preparation of triazolopyridine derivatives, emphasizing the efficiency and scalability of these methods. The review highlighted the use of transition metal-catalyzed reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), for the functionalization of the triazolopyridine core. These advancements have facilitated the rapid generation of diverse compound libraries, enabling high-throughput screening for drug discovery.

In conclusion, Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate (CAS: 87838-54-8) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have underscored its potential in kinase inhibition, antimicrobial activity, and anti-inflammatory therapy, as well as its synthetic versatility. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, as well as the development of more efficient synthetic methodologies. The continued investigation of this compound and its derivatives is expected to yield novel insights and therapeutic candidates in the coming years.